Cas no 1198097-92-5 (1-(tert-Butoxycarbonyl)-5-methyl-1H-pyrrolo2,3-bpyridine-3-carboxylic Acid)

• Product Name: 1-(tert-Butoxycarbonyl)-5-methyl-1H-pyrrolo2,3-bpyridine-3-carboxylic Acid
• CAS No: 1198097-92-5
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• MDL: MFCD13176651
• CID: 1079544
• PubChem ID: 329772038
• Update Time: 2025-05-25

1-(tert-Butoxycarbonyl)-5-methyl-1H-pyrrolo2,3-bpyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxycarbonyl)-5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid
• 1-(tert-Butoxycarbonyl)-5-methyl-1H-pyrrolo-[2,3-b]pyridine-3-carboxylic acid
• A-6162
• AC1Q2OHY
• AG-L-57401
• AK-55570
• CTK6C3625
• MolPort-008-154-019
• CS-0442331
• 5-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolo[2,3-b]pyridine-3-carboxylic acid
• MFCD13176651
• 1-(tert-Butoxycarbonyl)-5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylicacid
• 1198097-92-5
• DB-061655
• 1-(tert-Butoxycarbonyl)-5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid, AldrichCPR
• AKOS015838286
• YXB09792
• DTXSID00673632
• 1-(tert-Butoxycarbonyl)-5-methyl-1H-pyrrolo2,3-bpyridine-3-carboxylic Acid

• MDL： MFCD13176651
• Inchi： 1S/C14H16N2O4/c1-8-5-9-10(12(17)18)7-16(11(9)15-6-8)13(19)20-14(2,3)4/h5-7H,1-4H3,(H,17,18)
• InChI Key： ZAIRJIDIJWMCHO-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C(=O)O)C2=CC(C)=CN=C12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.4Ų

1-(tert-Butoxycarbonyl)-5-methyl-1H-pyrrolo2,3-bpyridine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1-(tert-Butoxycarbonyl)-5-methyl-1H-pyrrolo2,3-bpyridine-3-carboxylic Acid

1-(tert-Butoxycarbonyl)-5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1198097-92-5, commonly referred to as 1-(tert-Butoxycarbonyl)-5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a methyl substituent, and a pyrrolo[2,3-b]pyridine ring system. The presence of these functional groups makes it a versatile building block for the synthesis of more complex molecules, particularly in drug discovery and development.

Recent advancements in synthetic chemistry have enabled researchers to efficiently synthesize this compound using multi-step processes that involve strategic protection and deprotection strategies. The Boc group, in particular, plays a critical role in controlling the reactivity of the molecule during synthesis. This group is often used to protect the carboxylic acid functionality, allowing for selective reactions at other positions in the molecule. The methyl substituent at the 5-position of the pyrrolo[2,3-b]pyridine ring further enhances the molecule's stability and bioavailability, making it an attractive candidate for pharmacological studies.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored its use in the development of small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases and other enzymes associated with cancer and inflammatory diseases. These findings underscore its importance as a lead compound in drug discovery efforts.

In addition to its role in medicinal chemistry, this compound has also been utilized as a substrate for studying catalytic reactions. Its complex structure provides an excellent platform for investigating reaction mechanisms under various conditions. Recent research has focused on its reactivity under metal-catalyzed conditions, revealing insights into its potential for use in cross-coupling reactions and other transformations that are critical in organic synthesis.

The pyrrolo[2,3-b]pyridine core of this compound is particularly interesting due to its structural resemblance to certain natural products and approved drugs. This similarity has prompted researchers to explore its ability to modulate cellular pathways through receptor binding or enzyme inhibition. Preclinical studies have shown that derivatives of this compound exhibit favorable pharmacokinetic profiles, suggesting their potential for further development into therapeutics.

From a structural standpoint, the tert-Boc group not only serves as a protective moiety but also contributes to the molecule's solubility and stability during synthesis. This feature is crucial for maintaining the integrity of the molecule during multi-step synthetic procedures. The carboxylic acid functionality at the 3-position provides additional sites for functionalization, enabling researchers to introduce diverse substituents that can modulate biological activity.

Recent advancements in computational chemistry have also facilitated the study of this compound's properties at an atomic level. Molecular modeling techniques have been employed to predict its binding affinities to various protein targets, providing valuable insights into its potential therapeutic applications. These computational studies complement experimental data, offering a comprehensive understanding of the molecule's behavior in biological systems.

In conclusion, 1-(tert-Butoxycarbonyl)-5-methyl-1H-pyrrolo[2,3-b]pyridine-3-carboxylic Acid represents a significant advancement in organic synthesis and drug discovery. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel bioactive molecules. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is poised to play an increasingly important role in the advancement of medicinal chemistry.